Cas no 1213160-13-4 ((3s)-3-amino-3-(4-fluorophenyl)propan-1-ol)

• Product Name: (3s)-3-amino-3-(4-fluorophenyl)propan-1-ol
• CAS No: 1213160-13-4
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• CID: 4674343
• PubChem ID: 44890826
• Update Time: 2025-05-21

(3s)-3-amino-3-(4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-3-(4-FLUOROPHENYL)-BETA-ALANINOL HYDROCHLORIDE
• (S)-3-Amino-3-(4-fluorophenyl)propan-1-ol hydrochloride
• AKOS037646002
• MFCD09877747
• (S)-3-(4-FLUOROPHENYL)-BETA-ALANINOL HCL
• AS-65604
• (s)-3-amino-3-(4-fluoro-phenyl)-propan-1-ol
• 1213160-13-4
• (S)-3-Amino-3-(4-fluoro-phenyl)-propan-1-ol hydrochloride
• (s)-beta-(4-fluorophenyl)alaninol
• (S)- -(4-fluorophenyl)alaninol hydrochloride
• (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol;hydrochloride
• (3S)-3-AMINO-3-(4-FLUOROPHENYL)PROPAN-1-OL HYDROCHLORIDE
• CS-0157534
• (3s)-3-amino-3-(4-fluorophenyl)propan-1-ol

• MDL： MFCD09877747
• Inchi： 1S/C9H12FNO.ClH/c10-8-3-1-7(2-4-8)9(11)5-6-12;/h1-4,9,12H,5-6,11H2;1H/t9-;/m0./s1
• InChI Key： NNOBEMYECBNQKF-FVGYRXGTSA-N
• SMILES： [C@H](C1C=CC(F)=CC=1)(N)CCO.Cl

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

(3s)-3-amino-3-(4-fluorophenyl)propan-1-ol Security Information

• Storage Condition：Inert atmosphere,Room Temperature

Additional information on (3s)-3-amino-3-(4-fluorophenyl)propan-1-ol

Introduction to (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol (CAS No. 1213160-13-4)

(3S)-3-amino-3-(4-fluorophenyl)propan-1-ol is a chiral organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1213160-13-4, belongs to the class of fluorinated amino alcohols, which are known for their diverse applications in drug development. The presence of a stereogenic center at the third carbon atom, along with the fluorine substituent at the para position of the phenyl ring, contributes to its complex stereochemistry and makes it a subject of intense study.

The< strong> stereochemical configuration of (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol is crucial for its biological activity, as enantiomers often exhibit different pharmacological effects. In recent years, there has been a growing interest in the development of enantioselective drugs, where the specific stereoisomer of a compound can significantly influence its therapeutic efficacy and safety profile. The (S)-configuration of this compound has been particularly studied for its potential role in modulating various biological pathways.

One of the most compelling aspects of (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol is its< strong>fluorine-containing moiety. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic properties. The fluorine substituent in this compound is located at the para position of the phenyl ring, which is a common structural motif in bioactive molecules. This positioning allows for optimal interactions with biological receptors, potentially leading to enhanced drug-like properties.

Recent research has explored the< strong>pharmacological potential of (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol in various therapeutic areas. Studies have indicated that this compound may exhibit< strong>neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The combination of its stereoselective properties and fluorine-mediated interactions suggests that it could interact with specific neural receptors in a manner that promotes neuronal survival and prevents neuroinflammation.

In addition to its neuroprotective potential, (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol has also been investigated for its< strong>antimicrobial properties. The unique structural features of this compound may enable it to disrupt bacterial cell membranes or inhibit essential metabolic pathways, thereby exhibiting antibacterial activity. Preliminary studies have shown promising results in vitro, indicating that this compound could be effective against a range of Gram-positive and Gram-negative bacteria. This makes it an attractive candidate for further development into novel antimicrobial agents.

The synthesis of (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol presents unique challenges due to its complex stereochemistry and the need for high enantiomeric purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve optimal yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The< strong>biological evaluation of (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol has involved both in vitro and in vivo studies. In vitro assays have focused on assessing its interaction with various biological targets, including enzymes and receptors relevant to neurological and infectious diseases. In vivo studies have provided insights into its pharmacokinetic behavior and potential therapeutic effects in animal models. These studies have been instrumental in identifying the compound's potential as a lead molecule for drug development.

The< strong>future directions for research on (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol are multifaceted. Further investigation into its mechanism of action will be crucial for understanding how it exerts its biological effects. Additionally, optimization of synthetic routes to improve yield and scalability will be necessary for industrial production. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion, (3S)-3-amino-3-(4-fluorophenyl)propan-1-ol (CAS No. 1213160-13-4) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique stereochemistry, combined with the presence of a fluorine substituent, makes it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative treatments in various disease areas.